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Personal protective equipment for handling
Hexylene Glycol
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Compound of Interest

Compound Name: Hexylene Glycol

Cat. No.: B1662818

Essential Safety and Handling Guide for Hexylene
Glycol

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal procedures for the handling of Hexylene Glycol in a
laboratory setting. It is intended for researchers, scientists, and drug development
professionals to ensure safe operational conduct.

Hexylene Glycol is a liquid with a mild, sweet odor that can cause skin and serious eye
irritation.[1][2][3][4] Inhalation of high concentrations may lead to dizziness, disorientation, and
other central nervous system effects.[5] Adherence to the following safety measures is crucial

to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the recommended PPE for handling Hexylene Glycol.
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PPE Category

Recommended Equipment

Specifications and
Remarks

Eye and Face Protection

Chemical safety goggles

and/or a full face shield

Goggles should be indirect-
vent, impact, and splash-
resistant. A face shield is
recommended when there is a

potential for splashing.[2][6]

Hand Protection

Chemical-resistant gloves

Recommended materials
include Nitrile rubber, Butyl
rubber, and Polychloroprene
(PCP).[1] Gloves should be
inspected before use and
disposed of after
contamination in accordance

with laboratory practices.[2]

Skin and Body Protection

Impervious protective clothing

This includes a lab coat,
apron, or coveralls to prevent
skin contact.[2] In cases of
potential significant exposure,
a full-body encapsulating
chemical protective suit may
be necessary.[5] Long pants
and closed-toe shoes are

mandatory.[7][8]

Respiratory Protection

Air-purifying respirator

Use a NIOSH-approved
respirator with an organic
vapor cartridge where
ventilation is inadequate or if
exposure limits are exceeded.
[1][6] For higher
concentrations, a full-face
supplied-air respirator may be
required.[2][6]
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Exposure Limits

Organization Exposure Limit Notes

Recommended airborne
NIOSH 25 ppm exposure limit, not to be

exceeded at any time.[6]

Recommended airborne
ACGIH 25 ppm exposure limit, not to be

exceeded at any time.[6]

Safe Handling and Storage
Handling:

Ensure adequate ventilation in the work area.[2] Local exhaust ventilation is preferred.[6]
e Avoid contact with skin, eyes, and clothing.[5]

e Do not inhale vapors or mist.[2]

e Wash hands thoroughly after handling and before eating, drinking, or smoking.[6][9]

» An eyewash station and safety shower should be readily available in the immediate work
area.[5][6]

Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and moisture.[1][6]

Keep containers tightly closed.[6]

Store away from incompatible materials such as strong acids and bases.[9]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Emergency Procedures and First Aid
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Emergency

Procedure

Eye Contact

Immediately rinse cautiously with water for
several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[1][2]

[9] If irritation persists, seek medical attention.[1]

[2]

Skin Contact

Take off contaminated clothing immediately.
Wash the affected area with plenty of soap and
water.[1][4][9] If skin irritation occurs, get

medical advice.[1]

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][4]

[9]

Spill or Leak

Evacuate personnel from the area. Remove all
ignition sources.[6] Absorb the spill with inert
material (e.g., sand, vermiculite) and place it in
a sealed container for disposal.[2][6] Ventilate
the area and wash the spill site after material

pickup is complete.[6]

Disposal Plan

Contaminated materials and unused Hexylene Glycol must be disposed of as hazardous

waste.

o Waste Collection: Collect waste in suitable, properly labeled, and sealed containers.[4] Do

not mix with other waste.

o Disposal Service: Contact a licensed professional waste disposal service to dispose of this

material.[2]
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» Regulations: Dispose of contents and containers in accordance with all local, regional,
national, and international regulations.[1][9]

Visual Guides

The following diagrams illustrate the procedural workflows for selecting personal protective
equipment and for the disposal of Hexylene Glycol.
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Hazard Assessment

Start: Handling Hexylene Glycol

Assess Risk of Exposure
(Splash, Inhalation, Skin Contact)

Eye Exposure Skin Contact Skin Contact Inhalation Risk
PPE Selection
\ \i \4 >
Eye/Face Protection: Hand Protection: Body Protection: Res'p|r'ator'y Pmtec“on:
. . (If ventilation is inadequate or
- Chemical Goggles - Nitrile, Butyl, or - Lab Coat/Coveralls exposure limits exceeded)
- Face Shield (if splash risk) Polychloroprene Gloves - Closed-toe Shoes P o X
- Air-Purifying Respirator
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- Inspect PPE Before Use
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Don PPE Correctly

Proceed with Handling
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Waste Generation

Start: Waste Generated
(Unused Product, Contaminated PPE,
Spill Material)

Identify as Hazardous Waste

Containmen{ & Labeling

Collect in a Suitable,
Sealed Container

;

Label Container Clearly:
'Hazardous Waste - Hexylene Glycol'

Final Disposal

Store in Designated
Hazardous Waste Area

'

Contact Licensed
Waste Disposal Service

End: Waste Disposed
in Accordance with Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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